Cas no 53598-99-5 (1,5-dihydro-4-methyl-2H-Pyrrol-2-one)

• Product Name: 1,5-dihydro-4-methyl-2H-Pyrrol-2-one
• CAS No: 53598-99-5
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1113593
• PubChem ID: 11423561
• Update Time: 2025-04-20

1,5-dihydro-4-methyl-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-4-methyl-2H-Pyrrol-2-one
• 4-methyl-1,5-dihydro-2h-pyrrol-2-one
• 4-Methyl-3-pyrrolin-2-one
• AKOS006302301
• 53598-99-5
• 3-methyl-1,2-dihydropyrrol-5-one

• Inchi： 1S/C5H7NO/c1-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7)
• InChI Key： VYLNLZWPJSQGRC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)CN1

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-113 ºC (ligroine )
• Solubility: Dissolution (84 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines